Cas no 28187-87-3 ([(E)-3-bromoprop-1-enyl]sulfonylbenzene)

• Product Name: [(E)-3-bromoprop-1-enyl]sulfonylbenzene
• CAS No: 28187-87-3
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 2929442
• PubChem ID: 5868508
• Update Time: 2025-04-21

[(E)-3-bromoprop-1-enyl]sulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 28187-87-3
• [(E)-3-bromoprop-1-enyl]sulfonylbenzene
• AKOS040803114
• [(E)-3-bromo-prop-1-enyl]sulfonyl-benzene
• [(1E)-3-bromoprop-1-ene-1-sulfonyl]benzene

• Inchi： 1S/C9H9BrO2S/c10-7-4-8-13(11,12)9-5-2-1-3-6-9/h1-6,8H,7H2/b8-4+
• InChI Key： QIIWWNIGGARHKV-XBXARRHUSA-N
• SMILES： BrC/C=C/S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 259.95066Da
• Monoisotopic Mass: 259.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų